4-Biphenyl-4-yl-piperidine

• IUPAC Name: 4-(4-phenylphenyl)piperidine
• InChI: InChI=1S/C17H19N/c1-2-4-14(5-3-1)15-6-8-16(9-7-15)17-10-12-18-13-11-17/h1-9,17-18H,10-13H2
• InChI Key: LLCOFJXNVPRWLK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C17H19N
• DSSTOX Substance ID: DTXSID80593288
• Molecular Weight: 237.34 g/mol
• CAS RN: 143867-44-1

Description

4-Biphenyl-4-yl-piperidine is a structural motif present in various chemical compounds with diverse applications and biological activities. It is characterized by a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom, and a biphenyl group, which consists of two benzene rings connected by a single bond. This structural feature is often found in pharmaceuticals and materials with specific physical properties.

Synthesis Analysis

The synthesis of piperidine derivatives can involve multiple steps and various chemical reactions. For instance, a three-step synthesis of a piperidine derivative, which is a key intermediate in the synthesis of Crizotinib, has been reported. This process includes nucleophilic aromatic substitution, hydrogenation, and iodination, all of which required optimization for successful scale-up . Another example is the synthesis of 4-phenyl-4-[1H-imidazol-2-yl]-piperidine derivatives, which were prepared and described, showing potential anxiolytic and antidepressant properties .

Molecular Structure Analysis

The molecular structure of piperidine derivatives is often confirmed using techniques such as X-ray diffraction, NMR, and FTIR spectroscopy. For example, the crystal and molecular structure of a piperidine derivative was determined, revealing that the piperidine ring adopts a chair conformation, and the molecule is stabilized by intermolecular and intramolecular hydrogen bonds . Similarly, the structure of another derivative was characterized, showing a chair conformation for the piperidine ring and a planar conformation for the benzisoxazole ring .

Chemical Reactions Analysis

Piperidine derivatives can undergo various chemical reactions. For instance, the synthesis of N-substituted-4-(cyanophenylmethylene)piperidines involved the condensation of N-substituted-4-piperidones with benzyl nitriles, although attempts to modify the cyano group were unsuccessful . The reactivity and potential applications of these compounds can be influenced by the presence of functional groups and substituents on the piperidine ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can be influenced by their molecular structure. For example, the polarizability and hyperpolarizability of a piperidine derivative were calculated, indicating potential applications in nonlinear optics . The thermal properties of another derivative were studied, showing stability in a specific temperature range . Additionally, the crystal packing properties of a series of 4-alkyl-N-(4-cyanophenyl)piperidines were found to depend on the alkyl chain length, affecting the molecular conformations and interactions within the crystal lattice .